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Chemical Profile and General Use

Isononyl alcohol (INA) is primarily recognized in the chemical industry as a key precursor for

manufacturing high-molecular-weight plasticizers like diisononyl phthalate (DINP), rather than as a direct-

use plasticizer in pharmaceuticals [1] [2] [3]. Its characteristics are summarized below.

Property Specification / Value

IUPAC Name 7-methyloctan-1-ol [2]

CAS Number 27458-94-2 [4] [2] [3]

Molecular Formula C₉H₂₀O [4] [2]

Molecular Weight 144.26 g·mol⁻¹ [2]

Physical Form Clear liquid [2]

Boiling Point ~208-215 °C [4] [2]

Density ~0.83 g/cm³ (at 20°C) [2] [3]

Water Solubility ~245-460 mg/L (at 20-25°C) [4] [3]
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Property Specification / Value

Log P (est.) 3.22-3.23 [4] [3]

Vapor Pressure ~0.0198 mm Hg (at 25°C) [4] [2]

Primary Industrial Use Production of plasticizers (e.g., DINP) for PVC [1] [3]

Reported Fragrance Use 1-10 metric tons per annum [4]

Framework for Plasticizer Evaluation and Selection

In pharmaceutical film coating, the choice of plasticizer is critical and is evaluated through standardized

experimental protocols. The following workflow outlines a general methodology for assessing plasticizer

performance in enteric coatings.
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Plasticizer Evaluation Workflow

Formulation Preparation

Select plasticizers
(e.g., Citrates, Phthalates, PEGs)

Coating Process

Apply coating to core tablets
via spray coating in auto coater

Performance Testing

Acid Uptake Test
(0.1 N HCl for 2 hours)

In Vitro Dissolution Study
(Stage 1: pH 1.2, Stage 2: pH 6.8)

Incorporate into polymer
dispersion (e.g., Methacrylic acid copolymer)

Control key parameters:
Inlet Temp (~55°C), Product Temp (~41°C), Feed Rate

A l C i i i
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A relevant study on enteric coatings provides concrete experimental data comparing different plasticizers,

which serves as an excellent benchmark for the kind of testing isononyl alcohol would need to undergo [5].

Experimental Protocol Overview [5]:

Objective: To evaluate the influence of plasticizer selection on the performance of an enteric coating

(DRUGCOAT L 100-55) on Diclofenac Sodium tablets.
Core Formulation: Prepared via wet granulation.

Coating Method: Aqueous dispersion of polymer and plasticizer applied using an auto coater to
achieve a target weight gain.

Key Parameters: Inlet temperature (53-56°C), product temperature (40-42°C), atomization air
pressure (1.0 bar).

Evaluation Tests:
Acid Uptake: Measured weight increase of coated tablets after 2 hours in 0.1 N HCl.

Drug Release: Used a dissolution apparatus following USP monograph for delayed-release
tablets (acid stage at pH 1.2 for 2 hours, then buffer stage at pH 6.8).

Comparative Results from Literature: The table below summarizes the performance of various

plasticizers tested in the aforementioned study, which can be used as a reference point [5].

Plasticizer Chemical Class Key Finding in Enteric Coatings

Triethyl Citrate
(TEC)

Citrate ester Optimal performance; fast and consistent drug release in
intestine.

Diethyl Phthalate
(DEP)

Phthalate ester Moderately slower release than TEC, but still effective.

Triacetin Glyceride ester Performance dependent on coating thickness; faster
release with thinner coats.

PEG 400 & PEG
6000

Polyethylene
Glycol

Hydrophilic, acted as pore-formers; slower drug release.
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Research Considerations and Data Gaps

For your objective guide, it is important to contextualize the available information on isononyl alcohol:

Primary Use is Industrial: The robust safety and toxicology data for Isononyl alcohol and its

primary derivative DINP are largely tied to their use in high-volume industrial applications like PVC
plastics for flooring, cables, and automotive parts [1] [6] [7]. Its documented use as a direct additive in

pharmaceutical formulations is not established in the searched literature.
Toxicity Data is Fragmented: A review of its use as a fragrance ingredient noted a lack of available

data for several health endpoints like skin irritation and acute toxicity [4]. A separate developmental
toxicity study in rats suggested a potential "no observed adverse effect level" (NOAEL) for one

isomeric mix, but noted differential effects compared to another [4]. A comprehensive toxicological
profile for pharmaceutical use would need to be established.

Performance is Tied to Final Ester: The performance benefits of isononyl alcohol (e.g.,
permanence, heat resistance) are realized in its final plasticizer form, DINP [3]. DINP is a high-

molecular-weight phthalate, a class generally chosen for applications requiring low volatility and good
migration resistance [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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